N-[4-(2-bromoethylsulfamoyl)phenyl]acetamide

• IUPAC Name: N-[4-(2-bromoethylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C10H13BrN2O3S/c1-8(14)13-9-2-4-10(5-3-9)17(15,16)12-7-6-11/h2-5,12H,6-7H2,1H3,(H,13,14)
• InChI Key: QBUTVKNWJCWGDX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCBr
• Molecular Formula: C10H13BrN2O3S
• Molecular Weight: 321.19 g/mol

Description

“N-[4-(2-bromoethylsulfamoyl)phenyl]acetamide” is a chemical compound with the molecular formula C14H13BrN2O3S. It has an average mass of 369.234 Da and a monoisotopic mass of 367.983032 Da.

Molecular Structure Analysis

The molecular structure of “N-[4-(2-bromoethylsulfamoyl)phenyl]acetamide” consists of a central carbon atom bonded to a bromine atom, a nitrogen atom, an oxygen atom, and a sulfur atom. Further details about its 3D structure can be found in databases like ChemSpider.

Scientific Research Applications

Antimicrobial Activity

The synthesized derivatives of N-(4-([(2-Bromoethyl)amino]sulfonyl)phenyl)acetamide have been investigated for their antimicrobial potential. These derivatives were evaluated against both Gram-positive and Gram-negative bacterial species, as well as fungal strains. . Further research in this area could lead to the development of novel antimicrobial agents.

Anticancer Properties

Cancer remains a significant global health challenge, and finding effective treatments is crucial. Compounds derived from N-(4-([(2-Bromoethyl)amino]sulfonyl)phenyl)acetamide were screened for their anticancer activity. Among them, compounds d6 and d7 demonstrated notable efficacy against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). .

Molecular Docking Studies

To understand the binding interactions between the active compounds and their respective receptors, molecular docking studies were conducted. Compounds d1, d2, d3, d6, and d7 displayed favorable docking scores within the binding pockets of selected protein structures (PDB IDs: 1JIJ, 4WMZ, and 3ERT). .

Thiazole Nucleus and Medicinal Properties

The heterocyclic thiazole nucleus, present in N-(4-([(2-Bromoethyl)amino]sulfonyl)phenyl)acetamide, has been associated with various medicinal properties. These include:

• .
• .
• .
• .

COX-2 Inhibition

A related series of benzimidazole derivatives, where a 4-(methylsulfonyl)phenyl pharmacophore is attached via its C-2 position, has been designed and synthesized. . Although not directly related to N-(4-([(2-Bromoethyl)amino]sulfonyl)phenyl)acetamide, this research highlights the broader exploration of related structures.